Cas no 25882-81-9 (2H-Azepin-2-one, hexahydro-7-phenyl-)
2H-Azepin-2-one, hexahydro-7-phenyl-, is a cyclic amide (lactam) derivative with a seven-membered azepine ring structure. This compound is of interest in organic synthesis and pharmaceutical research due to its rigid, nitrogen-containing heterocyclic framework, which serves as a versatile scaffold for developing bioactive molecules. The phenyl substituent at the 7-position enhances its potential for further functionalization, making it valuable in the design of peptidomimetics or small-molecule modulators. Its saturated hexahydro form improves stability compared to unsaturated analogs, facilitating handling and storage. The compound’s structural features may also contribute to studies in conformational analysis and ring-strain reactivity.
25882-81-9 structure
Product Name:2H-Azepin-2-one, hexahydro-7-phenyl-
CAS No:25882-81-9
MF:C12H15NO
MW:189.253603219986
CID:1424355
PubChem ID:10559552
Update Time:2025-06-10
2H-Azepin-2-one, hexahydro-7-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepin-2-one, hexahydro-7-phenyl-
- 7-Phenyl-hexahydroazepin-2-one
- 25882-81-9
- MBKSRTDXOKWUME-UHFFFAOYSA-N
- EN300-1153159
- SCHEMBL3237381
- G71045
- 7-phenylazepan-2-one
-
- Inchi: 1S/C12H15NO/c14-12-9-5-4-8-11(13-12)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2,(H,13,14)
- InChI Key: MBKSRTDXOKWUME-UHFFFAOYSA-N
- SMILES: O=C1CCCCC(C2C=CC=CC=2)N1
Computed Properties
- Exact Mass: 189.11545
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
2H-Azepin-2-one, hexahydro-7-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1153159-0.05g |
7-phenylazepan-2-one |
25882-81-9 | 0.05g |
$924.0 | 2023-06-09 | ||
| Enamine | EN300-1153159-0.1g |
7-phenylazepan-2-one |
25882-81-9 | 0.1g |
$968.0 | 2023-06-09 | ||
| Enamine | EN300-1153159-0.25g |
7-phenylazepan-2-one |
25882-81-9 | 0.25g |
$1012.0 | 2023-06-09 | ||
| Enamine | EN300-1153159-0.5g |
7-phenylazepan-2-one |
25882-81-9 | 0.5g |
$1056.0 | 2023-06-09 | ||
| Enamine | EN300-1153159-1.0g |
7-phenylazepan-2-one |
25882-81-9 | 1g |
$1100.0 | 2023-06-09 | ||
| Enamine | EN300-1153159-2.5g |
7-phenylazepan-2-one |
25882-81-9 | 2.5g |
$2155.0 | 2023-06-09 | ||
| Enamine | EN300-1153159-5.0g |
7-phenylazepan-2-one |
25882-81-9 | 5g |
$3189.0 | 2023-06-09 | ||
| Enamine | EN300-1153159-10.0g |
7-phenylazepan-2-one |
25882-81-9 | 10g |
$4729.0 | 2023-06-09 |
2H-Azepin-2-one, hexahydro-7-phenyl- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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